Cas no 154024-74-5 (Hexanoic acid, 6-(methylamino)-, methyl ester, hydrochloride)

Hexanoic acid, 6-(methylamino)-, methyl ester, hydrochloride structure
154024-74-5 structure
Product Name:Hexanoic acid, 6-(methylamino)-, methyl ester, hydrochloride
CAS No:154024-74-5
MF:C8H18ClNO2
MW:195.68702173233
CID:1327881
PubChem ID:21932558
Update Time:2025-04-20

Hexanoic acid, 6-(methylamino)-, methyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 6-(methylamino)-, methyl ester, hydrochloride
    • methyl 6-(methylamino)hexanoate,hydrochloride
    • methyl 6-methylaminohexanoate hydrochloride
    • 154024-74-5
    • VPEZGEGIQMQXPY-UHFFFAOYSA-N
    • Methyl 6-(methylamino)hexanoate;hydrochloride
    • SCHEMBL1232903
    • DB-085692
    • DTXSID00620287
    • methyl-6-methylaminohexanoate hydrochloride
    • Methyl 6-(methylamino)hexanoate--hydrogen chloride (1/1)
    • Inchi: 1S/C8H17NO2.ClH/c1-9-7-5-3-4-6-8(10)11-2;/h9H,3-7H2,1-2H3;1H
    • InChI Key: VPEZGEGIQMQXPY-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C(CCCCCNC)=O

Computed Properties

  • Exact Mass: 195.10274
  • Monoisotopic Mass: 195.1026065g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 104
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33
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